Cas no 110513-68-3 (2-Acetyl-3-chloroisoquinolin-1(2H)-one)

• Product Name: 2-Acetyl-3-chloroisoquinolin-1(2H)-one
• CAS No: 110513-68-3
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 1094850
• PubChem ID: 73554610
• Update Time: 2025-09-26

2-Acetyl-3-chloroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-3-chloroisoquinolin-1(2H)-one
• 110513-68-3

• Inchi： 1S/C11H8ClNO2/c1-7(14)13-10(12)6-8-4-2-3-5-9(8)11(13)15/h2-6H,1H3
• InChI Key： ONGAGOUQWRIZSM-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=CC=CC=2C(N1C(C)=O)=O

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives